Cas no 1805101-70-5 (Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate
• CAS No: 1805101-70-5
• MF: C₁₃H₁₃F₃N₂O₂S
• MW: 318.314732313156
• CID: 4796710
• Update Time: 2025-10-24

Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H13F3N2O2S/c1-2-20-12(19)5-10-9(7-18)3-8(6-17)4-11(10)21-13(14,15)16/h3-4H,2,5,7,18H2,1H3
• InChI Key： CRZALTFDQRYDTI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(CN)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 2.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate

Research Brief on Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate (CAS: 1805101-70-5)

Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate (CAS: 1805101-70-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

The synthesis of Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate involves multi-step organic reactions, with particular emphasis on the introduction of the trifluoromethylthio group, which is known for its electron-withdrawing properties and ability to enhance metabolic stability. Researchers have optimized the synthetic pathways to improve yield and purity, making the compound more accessible for further pharmacological evaluations. The presence of the aminomethyl and cyano groups further contributes to its reactivity, enabling diverse derivatization strategies for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays have shown its potential as a modulator of kinase activity, with selectivity profiles that could be leveraged for the development of targeted therapies. The trifluoromethylthio moiety is hypothesized to play a critical role in binding affinity, as evidenced by molecular docking simulations and comparative analyses with analogous compounds.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution characteristics, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. Advanced formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, are currently under exploration to enhance its therapeutic index. These efforts are supported by computational modeling and in vivo studies, which aim to elucidate the compound's behavior in complex biological systems.

The potential applications of Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate extend beyond its immediate pharmacological effects. Its structural features make it a valuable scaffold for the design of novel chemical probes, enabling researchers to investigate biological pathways with high precision. Additionally, its compatibility with high-throughput screening platforms has facilitated its inclusion in large-scale drug discovery campaigns, where it serves as a reference compound for hit identification and lead optimization.

In conclusion, Ethyl 2-aminomethyl-4-cyano-6-(trifluoromethylthio)phenylacetate (CAS: 1805101-70-5) represents a versatile and promising entity in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its mechanistic nuances and therapeutic potential, underscoring the importance of interdisciplinary collaboration in advancing its development. Future research directions may include the exploration of its derivatives and the integration of cutting-edge technologies, such as CRISPR-based screening and AI-driven drug design, to further unlock its capabilities.